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Abstract
iP300w is a potent, selective, and orally bioavailable small molecule inhibitor of the paralogous

histone acetyltransferases (HATs) p300 (E1A-associated protein p300) and CBP (CREB-

binding protein). By targeting the catalytic HAT domain, iP300w effectively blocks the

acetylation of histone and non-histone protein substrates, leading to the modulation of gene

expression. This guide provides a comprehensive overview of the mechanism of action of

iP300w, with a focus on its application in two key pathological contexts: Facioscapulohumeral

muscular dystrophy (FSHD) and CIC-DUX4 sarcoma (CDS). Quantitative data, detailed

experimental protocols, and signaling pathway visualizations are presented to offer a thorough

technical resource for the scientific community.

Core Mechanism of Action: Inhibition of p300/CBP
Histone Acetyltransferases
The primary mechanism of action of iP300w is the direct inhibition of the histone

acetyltransferase activity of p300 and CBP.[1][2][3] These enzymes play a critical role in
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chromatin remodeling and gene regulation by transferring an acetyl group from acetyl-CoA to

the lysine residues of histone tails. This acetylation neutralizes the positive charge of lysine,

weakening the interaction between histones and DNA, which leads to a more open chromatin

structure that is accessible to transcription factors.

iP300w specifically targets the catalytic domain of p300/CBP, preventing the acetylation of key

histone residues, notably H3K9 and H3K27.[1][2] This inhibition results in a more condensed

chromatin state and subsequent repression of gene transcription at p300/CBP-regulated loci.

Quantitative Efficacy Data
The potency of iP300w has been characterized through various in vitro assays, demonstrating

its high affinity and inhibitory activity against p300/CBP.

Parameter Value Assay Type Reference

p300 IC50 19 nM Biochemical Assay

H3K27Ac EC50 5 nM Cellular Assay

p300-mediated H3K9

Acetylation IC50
33 nM HTRF Assay

Pathological Context 1: Facioscapulohumeral
Muscular Dystrophy (FSHD)
In FSHD, the aberrant expression of the transcription factor DUX4 in skeletal muscle is the

primary pathogenic driver. DUX4 exerts its toxic effects by recruiting p300/CBP to its target

genes. This recruitment leads to hyperacetylation of histone H3 at these loci, driving the

expression of genes that are normally silenced in muscle tissue, ultimately leading to

myotoxicity.

iP300w has emerged as a promising therapeutic candidate for FSHD by directly counteracting

the p300/CBP-dependent activity of DUX4. By inhibiting p300/CBP, iP300w prevents the

DUX4-mediated hyperacetylation of histone H3, thereby suppressing the expression of DUX4

target genes and mitigating cellular toxicity.
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Caption: iP300w inhibits DUX4-mediated myotoxicity in FSHD.

Pathological Context 2: CIC-DUX4 Sarcoma (CDS)
CIC-DUX4 sarcoma is an aggressive soft-tissue cancer driven by a chromosomal translocation

that creates a CIC-DUX4 fusion oncoprotein. This fusion protein functions as an aberrant

transcription factor, where the DNA-binding domain of CIC is fused to the potent transactivation

domain of DUX4. Similar to its role in FSHD, the DUX4 transactivation domain in the fusion

protein recruits p300/CBP to activate target genes that drive oncogenesis, including members

of the PEA3 family of transcription factors (e.g., ETV1, ETV4, ETV5).

iP300w has demonstrated significant therapeutic potential in preclinical models of CDS. By

inhibiting p300/CBP, iP300w effectively suppresses the transcriptional activity of the CIC-DUX4

oncoprotein, leading to a reversal of the associated histone acetylation, downregulation of

target genes, cell cycle arrest, and inhibition of tumor growth.

Signaling Pathway in CIC-DUX4 Sarcoma
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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